Cas no 66788-82-7 (Furan, 2-iodo-5-(4-nitro-1,3-butadienyl)-)

• Product Name: Furan, 2-iodo-5-(4-nitro-1,3-butadienyl)-
• CAS No: 66788-82-7
• MF: C₈H₆INO₃
• MW: 291.042614459991
• CID: 388297
• PubChem ID: 71369050
• Update Time: 2025-04-19

Furan, 2-iodo-5-(4-nitro-1,3-butadienyl)- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-iodo-5-(4-nitro-1,3-butadienyl)-
• 2-iodo-5-(4-nitrobuta-1,3-dienyl)furan
• 66788-82-7
• 2-Iodo-5-(4-nitrobuta-1,3-dien-1-yl)furan
• DTXSID50792089

• Inchi： 1S/C8H6INO3/c9-8-5-4-7(13-8)3-1-2-6-10(11)12/h1-6H
• InChI Key： IPVIJSDHOYCRQG-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=CC=C[N+](=O)[O-])O1

Computed Properties

• Exact Mass: 290.93924g/mol
• Monoisotopic Mass: 290.93924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 59Ų